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Compound of Interest

Compound Name: Fmoc-N-Me-Thr(tBu)-OH

Cat. No.: B557330 Get Quote

This guide provides essential physicochemical data for Fmoc-N-Me-Thr(tBu)-OH, a commonly

used amino acid derivative in solid-phase peptide synthesis. The information is intended for

researchers, scientists, and professionals in the field of drug development and peptide

chemistry.

Physicochemical Data
The key quantitative properties of Fmoc-N-Me-Thr(tBu)-OH are summarized in the table below

for easy reference.

Property Value

Molecular Formula C₂₄H₂₉NO₅

Molecular Weight 411.49 g/mol [1][2]

CAS Number 117106-20-4[1][2]

Structural Components
The chemical structure of Fmoc-N-Me-Thr(tBu)-OH is comprised of several key functional

groups that dictate its reactivity and application in peptide synthesis. The logical relationship

between these components is illustrated in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b557330?utm_src=pdf-interest
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/773190
https://advancedchemtech.com/product/fmoc-n-me-thrtbu-oh/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/773190
https://advancedchemtech.com/product/fmoc-n-me-thrtbu-oh/
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fmoc-N-Me-
Thr(tBu)-OH

Fmoc Groupprotects α-amino

N-Methyl Groupmodifies backbone

Threonine
Backbone

core amino acid
tert-Butyl

Protecting Group
protects hydroxyl

Click to download full resolution via product page

Caption: Logical relationship of the components of Fmoc-N-Me-Thr(tBu)-OH.
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This document is intended for informational purposes only and does not constitute a

specification sheet. For experimental use, please refer to the manufacturer's certificate of

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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